Cas no 107516-75-6 (Diethyl 1H-indole-2,6-dicarboxylate)

• Product Name: Diethyl 1H-indole-2,6-dicarboxylate
• CAS No: 107516-75-6
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD03411566
• CID: 820323
• Update Time: 2025-05-26

Diethyl 1H-indole-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxycarbonylindole-2-carboxylic acid ethyl ester
• Diethyl 1H-indole-2,6-dicarboxylate
• 1H-Indole-2,6-dicarboxylic acid, 2,6-diethyl ester
• 1H-Indole-2,6-dicarboxylic acid, diethyl ester
• Diethyl indole-2,6-dicarboxylate
• I10-0587
• Indol-2,6-dicarbonsaeure-diaethylester
• indole-2,6-dicarboxylic acid diethyl ester
• RD-0129
• AK158171
• 1H-indole-2,6-dicarboxylic acid diethyl ester
• Dethyl indole-2,6-dicarboxylate
• PubChem15804
• ISQYBMUDGXFHAF-UHFFFAOYSA-N
• 9518AF
• VI30056
• TRA0004289
• LS20058
• AX8292057
• ST24046524
• 6-Ethoxyc

• MDL： MFCD03411566
• Inchi： 1S/C14H15NO4/c1-3-18-13(16)10-6-5-9-7-12(14(17)19-4-2)15-11(9)8-10/h5-8,15H,3-4H2,1-2H3
• InChI Key： ISQYBMUDGXFHAF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC(C(=O)OCC)=CC=2N1)=O

Computed Properties

• Exact Mass: 261.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 68.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132 ºC
• Boiling Point: 420.2°C at 760 mmHg
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 68.39000
• LogP: 2.52130

Diethyl 1H-indole-2,6-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Diethyl 1H-indole-2,6-dicarboxylate

Recent Advances in the Study of Diethyl 1H-indole-2,6-dicarboxylate (CAS: 107516-75-6): A Comprehensive Research Brief

Diethyl 1H-indole-2,6-dicarboxylate (CAS: 107516-75-6) is a significant intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most notable developments in the study of Diethyl 1H-indole-2,6-dicarboxylate is its role in the synthesis of indole-based scaffolds, which are prevalent in many pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the efficient construction of indole derivatives with potent anti-inflammatory and anticancer properties. The researchers utilized a multi-step synthetic route, starting with Diethyl 1H-indole-2,6-dicarboxylate, to produce a library of compounds that showed promising activity against several cancer cell lines.

In addition to its synthetic applications, Diethyl 1H-indole-2,6-dicarboxylate has been investigated for its direct biological effects. A recent preprint on bioRxiv reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. Although the exact mechanism remains under investigation, these findings suggest potential applications in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Another area of interest is the optimization of the synthetic protocols for Diethyl 1H-indole-2,6-dicarboxylate. A 2024 paper in Organic Process Research & Development described a novel, greener synthesis method that reduces the use of hazardous solvents and improves overall yield. This advancement is particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount.

Looking ahead, researchers are exploring the potential of Diethyl 1H-indole-2,6-dicarboxylate in the development of targeted drug delivery systems. Preliminary data from a collaborative study between academic and industrial partners indicate that the compound's structure can be modified to enhance its bioavailability and tissue specificity. These modifications could lead to the creation of more effective and safer therapeutic agents.

In conclusion, Diethyl 1H-indole-2,6-dicarboxylate (CAS: 107516-75-6) continues to be a compound of significant interest in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its emerging biological activities make it a valuable subject for ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug development.